Benzoic acid, 3-formyl-4-(2,2,2-trifluoro-1-methylethoxy)-

• Molecular Formula: C11H9F3O4
• Molecular Weight: 262.18 g/mol
• IUPAC Name: 3-formyl-4-(1,1,1-trifluoropropan-2-yloxy)benzoic acid
• InChI: InChI=1S/C11H9F3O4/c1-6(11(12,13)14)18-9-3-2-7(10(16)17)4-8(9)5-15/h2-6H,1H3,(H,16,17)
• InChI Key: JHKFGRDQVYGDKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C(F)(F)F)OC1=C(C=C(C=C1)C(=O)O)C=O

Description

Benzoic acid, 3-formyl-4-(2,2,2-trifluoro-1-methylethoxy)- is a useful research compound. Its molecular formula is C11H9F3O4 and its molecular weight is 262.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 3-(difluoromethyl)-4-(2,2,2-trifluoro-1-methylethoxy)benzonitrile (234 mg) were added water (2 ml) and sulfuric acid (2 ml), followed by reflux for 24 hours. After cooling to room temperature, the reaction solution was alkalified with a 5M aqueous NaOH solution, and extracted with diethyl ether (30 ml). The aqueous layer was acidified by 1M HCl, and extracted with EtOAc. The organic layer was dried over anhydrous MgSO4, and then filtered, and the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (chloroform:CH3OH=97:3 to 90:10) to obtain 3-formyl-4-(2,2,2-trifluoro-1-methylethoxy)benzoic acid (151 mg) as a white solid.